Cas no 2580204-35-7 (3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 2580204-35-7
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• CID: 5759250
• PubChem ID: 165888088
• Update Time: 2025-05-24

3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6994066
• 2580201-23-4
• 2580204-35-7
• 2580249-94-9
• (1s,3s)-3-({[(benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• 3-({[(benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• (1r,3r)-3-({[(benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• EN300-7260596
• EN300-7263109
• 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C14H16FNO4/c15-14(6-11(7-14)12(17)18)9-16-13(19)20-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,19)(H,17,18)
• InChI Key： RNGYGECRJDODJO-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OCC2C=CC=CC=2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 281.10633615g/mol
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid

Introduction to 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2580204-35-7) and Its Emerging Applications in Chemical Biology

3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid, identified by the CAS number 2580204-35-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with functional groups that enhance its reactivity and biological relevance. The presence of a fluorine atom at the 3-position of the cyclobutane ring and an amino group protected by a benzyloxy carbonyl (Boc) group makes this molecule particularly intriguing for researchers exploring novel pharmacophores and drug candidates.

The benzyloxy carbonyl moiety is a well-established protecting group in peptide chemistry, ensuring stability under various reaction conditions while allowing for selective deprotection when desired. This feature makes 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid a valuable intermediate in the synthesis of more complex biomolecules, including peptidomimetics and protease inhibitors. The fluorocyclobutane scaffold, on the other hand, is recognized for its ability to modulate metabolic stability and binding affinity in drug molecules. The incorporation of fluorine into the cyclobutane ring can lead to enhanced lipophilicity and improved bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater precision. Studies have shown that the fluoro-substituted cyclobutane core can interact with biological targets in ways that traditional hydrocarbon analogs cannot, potentially leading to novel therapeutic mechanisms. For instance, fluorinated heterocycles have been demonstrated to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating inflammatory diseases, cancer, and infectious disorders.

In the realm of medicinal chemistry, the development of 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid as a building block has opened new avenues for designing selective modulators. The combination of the cyclobutane ring and the fluorine atom provides a unique pharmacophore that can be fine-tuned through structural modifications to achieve desired pharmacokinetic properties. Researchers are exploring its potential as a precursor for synthesizing kinase inhibitors, which play a crucial role in cancer therapy. The rigid structure of the cyclobutane ring can mimic natural amino acid residues, while the fluorine atom can serve as an anchor point for hydrogen bonding interactions with protein targets.

The Boc-protected amino group in this compound also facilitates its use in solid-phase peptide synthesis (SPPS), where it can be introduced as a protected amino acid equivalent. This approach allows for the efficient construction of peptidomimetics with enhanced stability and bioavailability. Additionally, the presence of both an amino group and a carboxylic acid group provides multiple sites for further functionalization, enabling the creation of conjugates with therapeutic or diagnostic applications.

Emerging research indicates that fluorinated cyclobutanes exhibit unique metabolic profiles compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine can influence enzyme recognition, potentially leading to prolonged half-lives or altered clearance rates in vivo. These properties are particularly attractive for developing drugs that require sustained activity or reduced dosing frequency. Furthermore, fluorine atoms can be incorporated into molecules using specific synthetic strategies, such as halogen exchange reactions or direct fluorination methods, which are becoming increasingly sophisticated with advances in synthetic organic chemistry.

The interest in 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid extends beyond academic research into industrial applications. Pharmaceutical companies are actively investigating fluorinated compounds for their potential as lead candidates due to their favorable pharmacokinetic profiles and reduced susceptibility to metabolic degradation. The compound’s versatility as an intermediate has also sparked interest in agrochemicals, where similar structural motifs have shown promise as herbicides or fungicides. The ability to tailor its properties through structural modifications makes it a valuable asset in diverse chemical biology applications.

From a synthetic chemistry perspective, the preparation of 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid represents a challenge that has driven innovation in synthetic methodologies. The introduction of both fluorine and Boc protection requires careful control over reaction conditions to avoid unwanted side products. Recent reports highlight novel catalytic systems that facilitate the installation of fluorine atoms at specific positions while maintaining functional group integrity. These advancements not only improve yields but also expand the toolkit available to synthetic chemists working on complex molecules.

The biological evaluation of this compound is ongoing, with initial studies suggesting potential interactions with enzymes involved in metabolic pathways relevant to neurological disorders and cardiovascular diseases. The ability to modulate these pathways could lead to novel therapeutic interventions where existing treatments are limited or ineffective. As high-throughput screening technologies continue to evolve, compounds like 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid are being tested against large libraries of biological targets to identify new drug candidates.

In conclusion, 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2580204-35-7) exemplifies the intersection of structural innovation and biological function in modern chemical biology research. Its unique combination of features—such as the cyclobutane core, fluorine substitution, and Boc protection—makes it a versatile intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular interactions deepens through interdisciplinary collaboration between chemists, biologists, and computer scientists, compounds like this will continue to play a pivotal role in shaping future therapies.